2-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide

• Molecular Formula: C22H20ClN3O3
• Molecular Weight: 409.9 g/mol
• IUPAC Name: 2-[[2-(4-chloro-3-methylphenoxy)acetyl]amino]-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H20ClN3O3/c1-15-11-17(8-9-19(15)23)29-14-21(27)26-20-7-3-2-6-18(20)22(28)25-13-16-5-4-10-24-12-16/h2-12H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key: BDEMZQHFVNEHQI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2C(=O)NCC3=CN=CC=C3)Cl

Description

2-{[(4-chloro-3-methylphenoxy)acetyl]amino}-N-(3-pyridinylmethyl)benzamide is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. The compound is also known as BAY 43-9006 or Sorafenib, and it has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

Sorafenib works by inhibiting the activity of several proteins that are involved in cell signaling pathways. These proteins include RAF kinases, which are involved in the MAPK/ERK signaling pathway, and VEGFR and PDGFR, which are involved in angiogenesis and tumor growth.
Biochemical and Physiological Effects:
Sorafenib has been shown to have a variety of biochemical and physiological effects, including the inhibition of tumor growth and angiogenesis, the induction of apoptosis, and the modulation of immune system activity.

Advantages and Limitations for Lab Experiments

One advantage of Sorafenib is that it has been extensively studied in preclinical and clinical trials, and its mechanism of action is well understood. However, one limitation is that it can be difficult to obtain and may be expensive.

Future Directions

There are several potential future directions for research on Sorafenib. One area of interest is the development of combination therapies that include Sorafenib and other drugs. Another area of interest is the development of new formulations of Sorafenib that may be more effective or easier to administer. Additionally, there is ongoing research into the use of Sorafenib in the treatment of other diseases beyond cancer.

Synthesis Methods

The synthesis of Sorafenib involves several steps, including the reaction of 4-chloro-3-methylphenol with acetic anhydride to form 4-chloro-3-methylphenyl acetate. This compound is then reacted with ethyl chloroformate to form 4-chloro-3-methylphenyl carbamate. The final step involves the reaction of 4-chloro-3-methylphenyl carbamate with N-(3-pyridinylmethyl)benzamide to form Sorafenib.

Scientific Research Applications

Sorafenib has been extensively studied for its potential use in the treatment of various types of cancer, including liver, kidney, and thyroid cancer. It has also been studied for its potential use in the treatment of other diseases, such as psoriasis and rheumatoid arthritis.